1-{[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl}-N-(3-fluoro-4-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the oxazole and triazole rings, the introduction of the bromo and methoxy substituents, and the formation of the amide bond. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction .Molecular Structure Analysis
The molecular structure of the compound can be analyzed based on its IUPAC name. The presence of the oxazole and triazole rings suggests that the compound is likely to be planar or nearly planar. The bromo and methoxy substituents are likely to be in the para position on the phenyl ring .Chemical Reactions Analysis
The compound contains several functional groups that could potentially undergo chemical reactions. For example, the bromo substituent could be replaced by other groups in a nucleophilic substitution reaction. The amide group could undergo hydrolysis to form a carboxylic acid and an amine .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of the bromo and methoxy substituents could affect the compound’s solubility and reactivity .Scientific Research Applications
- Researchers have explored indole derivatives for their antiviral potential. This compound’s structure includes an indole nucleus, which has been associated with antiviral properties . For instance:
- The indole scaffold has been investigated as a potential anti-HIV agent. Researchers synthesized novel indolyl and oxochromenyl xanthenone derivatives and performed molecular docking studies for anti-HIV-1 activity .
- Although not directly related to biological activity, the compound’s bromo and methoxy substituents may have applications in metal separation. Calix resorcinarene compounds, which share some structural features with this compound, have shown potential as adsorbents for heavy metal separation .
- Understanding the structure-activity relationship (SAR) of indole derivatives is crucial for drug development. Single crystal structures of related compounds can reveal insights into their biological effects .
Antiviral Activity
Anti-HIV Activity
Metal Separation Applications
Drug Development and Structure-Activity Relationship (SAR)
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-[[2-(5-bromo-2-methoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-N-(3-fluoro-4-methylphenyl)-5-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrFN5O3/c1-12-5-7-16(10-18(12)25)26-22(31)21-13(2)30(29-28-21)11-19-14(3)33-23(27-19)17-9-15(24)6-8-20(17)32-4/h5-10H,11H2,1-4H3,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDOPJSPLVYHPDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(N(N=N2)CC3=C(OC(=N3)C4=C(C=CC(=C4)Br)OC)C)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrFN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
514.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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